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Compound of Interest

Compound Name: Bromoform

Cat. No.: B151600

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling
Bromoform, including operational and disposal plans. As Senior Application Scientists, our
goal is to empower you with the knowledge to work safely and effectively, making this your
preferred source for laboratory safety and chemical handling information.

Understanding the Risks: Bromoform Hazard Profile

Bromoform (CHBr3), also known as tribromomethane, is a colorless to pale yellow liquid with
a sweet, chloroform-like odor.[1][2] While a valuable reagent and solvent in various chemical
processes, it presents significant health and environmental hazards that demand meticulous
handling.[3][4]

Key Hazards:

o Toxicity: Bromoform is toxic if inhaled and harmful if swallowed.[3][5][6] It can be absorbed
through the skin.[1][7]

e Irritation: It causes serious eye irritation and skin irritation.[3][6] Prolonged or repeated
contact can lead to a skin rash and redness.[1]

o Organ Damage: Bromoform may cause damage to the central nervous system, liver, and
kidneys through prolonged or repeated exposure.[8][9]
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» Carcinogenicity: It is classified as a possible human carcinogen.[4][6]

e Environmental Hazard: Bromoform is toxic to aquatic life with long-lasting effects.[3][5]

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[3][5][6]

Acute Toxicity, Inhalation H331: Toxic if inhaled[3][5]

Skin Irritation H315: Causes skin irritation[3][5][6]

Eye Irritation H319: Causes serious eye irritation[3][5][6]
Carcinogenicity Suspected of causing cancer[7][9]

- o H372: Causes damage to organs through
Specific Target Organ Toxicity
prolonged or repeated exposure[9]

H411: Toxic to aquatic life with long lasting

Aquatic Hazard (Chronic) flects[3][5]
effects

Your First Line of Defense: Personal Protective
Equipment (PPE)

A comprehensive PPE strategy is non-negotiable when handling Bromoform. The following
provides a detailed breakdown of the required equipment and the rationale behind each
selection.

Engineering Controls: The Primary Barrier

Before considering personal gear, robust engineering controls must be in place.

o Ventilation: Always handle Bromoform in a well-ventilated area.[3][5] A certified chemical
fume hood is the preferred engineering control to keep airborne concentrations below their
respective threshold limit values.[8]

Personal Protective Equipment Ensemble

e Eye and Face Protection:
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o Requirement: Wear protective goggles or safety glasses with non-perforated side shields.
[3] For tasks with a higher risk of splashing, a face shield should be worn in addition to
goggles.[10]

o Rationale: Bromoform causes serious eye irritation.[3][5][6] Direct contact can result in
significant injury.

e Hand Protection:

o Requirement: Wear suitable chemical-resistant gloves tested according to EN 374 or
equivalent standards.[5] Gloves should be impermeable to chemicals and oil, with a
breakthrough time greater than the intended use period.[3]

o Rationale: Bromoform can be absorbed through the skin and causes skin irritation.[1][7]
Contaminated gloves should be disposed of properly, and hands should be washed
thoroughly after handling.[10]

e Body Protection:

o Requirement: A lab coat is mandatory.[8] For larger quantities or tasks with a high splash
risk, a complete suit protecting against chemicals may be necessary.[10]

o Rationale: This prevents incidental skin contact and contamination of personal clothing.
o Respiratory Protection:

o Requirement: In instances of inadequate ventilation or when exposure limits may be
exceeded, a NIOSH-approved respirator is required.[1][11] For concentrations up to 12.5
ppm, an air-purifying respirator with organic vapor cartridges is suitable.[11] For higher
concentrations or emergencies, a self-contained breathing apparatus (SCBA) is
necessary.[1][11]

o Rationale: Bromoform is toxic if inhaled, and its vapors can irritate the respiratory system.

[1]3]

Safe Handling and Operations Workflow
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The following workflow diagram illustrates the critical steps for safely handling Bromoform

from procurement to disposal.
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Caption: Workflow for the safe handling of Bromoform.

Step-by-Step Protocols
Protocol for Routine Handling

o Pre-Task Briefing: Before beginning work, review the Safety Data Sheet (SDS) for
Bromoform.[3]

o Area Preparation: Ensure the chemical fume hood is operational and the work area is clear
of incompatible materials such as strong oxidizing agents, strong bases, and powdered
metals.[1]

o PPE Donning: Put on all required PPE: lab coat, chemical-resistant gloves, and safety
goggles.

o Chemical Dispensing: Conduct all transfers and dispensing of Bromoform inside the fume
hood to minimize vapor inhalation.[3]

e Post-Handling: Tightly close the Bromoform container after use.[8]
o Decontamination: Clean the work surface thoroughly.

o PPE Doffing: Remove PPE, being careful to avoid self-contamination. Dispose of single-use
items in the appropriate waste stream.

» Hygiene: Wash hands thoroughly with soap and water after handling.[3]

Emergency Protocol: Spill Response

o Evacuation and Isolation: Evacuate all non-essential personnel from the spill area.[1] Isolate
the area and approach the spill from an upwind direction.[3]

o Ventilation: Ensure the area is well-ventilated.[3]

« Ignition Sources: Eliminate all sources of ignition.[1]
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Containment: Cover drains and contain the spill to prevent it from entering waterways.[3]

Absorption: Use a large quantity of inert absorbent material, such as vermiculite, dry sand, or
earth, to cover the spill.[1] Do not use combustible materials like sawdust.[3]

Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for disposal as hazardous waste.[1]

Decontamination: Ventilate and wash the spill area after the cleanup is complete.[1]

Reporting: Report the incident to your institution's environmental health and safety
department.

Storage and Disposal
Storage

Store Bromoform in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]

Keep it away from incompatible materials, food, and drink.[3]

Protect from light and excess heat, as Bromoform can decompose.[1]

Disposal

Bromoform is considered a hazardous waste.[3] It is designated with the RCRA Hazardous
Waste Code U225.[3]

All waste containing Bromoform must be disposed of through a licensed professional waste
disposal service.[6]

Do not wash Bromoform into the sewer system.[1]

Empty containers may still contain product residues and should be treated as hazardous
waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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